Cas no 18186-97-5 (Disiloxane,1,1,3,3-tetramethoxy-1,3-dimethyl-)

• Product Name: Disiloxane,1,1,3,3-tetramethoxy-1,3-dimethyl-
• CAS No: 18186-97-5
• MF: C₆H₁₈O₅Si₂
• MW: 226.375124454498
• MDL: MFCD00040017
• CID: 214611
• PubChem ID: 87496
• Update Time: 2025-06-08

Disiloxane,1,1,3,3-tetramethoxy-1,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Disiloxane,1,1,3,3-tetramethoxy-1,3-dimethyl-
• 1,3-DIMETHYLTETRAMETHOXYDISILOXANE
• 1,1,3,3-Tetramethoxy-1,3-dimethyl-disiloxan
• 1,1,3,3-tetramethoxy-1,3-dimethyl-disiloxane
• 1,1,3,3-Tetramethoxy-1,3-dimethylpropanedisiloxane
• 1,3-dimethyl-1,1,3,3-tetramethoxydisiloxane
• dimethyltetramethoxydisiloxane
• Disiloxane,1,1,3,3-tetramethoxy-1,3-dimethyl
• TETRAMETHOXY-1,3-DIMETHYLDISILOXANE
• Disiloxane, 1,1,3,3-tetramethoxy-1,3-dimethyl-
• EINECS 242-072-8
• SCHEMBL628831
• DTXSID60939483
• Disiloxane, 1,3-dimethyl-1,1,3,3-tetramethoxy-,
• JWVHPGDCFVOYMQ-UHFFFAOYSA-N
• FT-0637662
• MFCD00040017
• 3,5-dimethoxy-3,5-dimethyl-2,4,6-trioxa-3,5-disilaheptane
• NS00055416
• AKOS015913591
• 1,1,3,3-Tetramethoxy-1,3-dimethyldisiloxane
• [dimethoxy(methyl)silyl]oxy-dimethoxy-methylsilane
• 18186-97-5
• 1,3-Dimethyltetramethoxydisiloxane, 95%
• DB-044446
• DTXCID601367978
• G83698

• MDL： MFCD00040017
• Inchi： 1S/C6H18O5Si2/c1-7-12(5,8-2)11-13(6,9-3)10-4/h1-6H3
• InChI Key： JWVHPGDCFVOYMQ-UHFFFAOYSA-N
• SMILES： [Si](C)(OC)(OC)O[Si](C)(OC)OC

Computed Properties

• Exact Mass: 226.06900
• Monoisotopic Mass: 226.06927674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Color/Form: liquid
• Density: 1.01 g/mL at 25 °C(lit.)
• Melting Point: <0°C
• Boiling Point: 165 °C(lit.)
• Flash Point: 86 °F
• Refractive Index: n20/D 1.384(lit.)
• PSA: 46.15000
• LogP: 0.72600
• Solubility: Not determined
• Vapor Pressure: 6.4±0.3 mmHg at 25°C

Disiloxane,1,1,3,3-tetramethoxy-1,3-dimethyl- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 1993 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10
• Safety Instruction： S16
• Packing Group：III
• Hazard Level：3.2
• HazardClass：3.2
• PackingGroup：III
• TSCA：Yes
• Safety Term：3.2
• Packing Group：III
• Risk Phrases：R10
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Disiloxane,1,1,3,3-tetramethoxy-1,3-dimethyl-

Introduction to Disiloxane,1,1,3,3-tetramethoxy-1,3-dimethyl (CAS No. 18186-97-5)

Disiloxane,1,1,3,3-tetramethoxy-1,3-dimethyl (CAS No. 18186-97-5) is a highly specialized organosilicon compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits a range of properties that make it invaluable in various applications, particularly in the synthesis of advanced materials and pharmaceutical intermediates. The presence of multiple methoxy and methyl groups on the silicon backbone imparts distinct reactivity and stability, making it a subject of intense study for researchers aiming to develop novel chemical entities.

The molecular formula of Disiloxane,1,1,3,3-tetramethoxy-1,3-dimethyl can be represented as (CH₃)₃SiOCH₂Si(OCH₃)₂CH₂Si(OCH₃)₃. This structure highlights its tetramethoxy and dimethyl substitution patterns, which contribute to its versatility in chemical transformations. The compound's ability to undergo various reactions under controlled conditions has opened up new avenues for its use in organic synthesis and material science.

In recent years, the interest in organosilicon compounds like Disiloxane,1,1,3,3-tetramethoxy-1,3-dimethyl has surged due to their potential applications in drug development and industrial processes. One of the most compelling aspects of this compound is its role as a precursor in the synthesis of siloxane-based polymers and resins. These materials are known for their thermal stability and mechanical strength, making them ideal for high-performance applications such as coatings and adhesives.

Moreover, the reactivity of Disiloxane,1,1,3,3-tetramethoxy-1,3-dimethyl allows it to participate in a variety of chemical reactions that are not commonly observed with other organic compounds. For instance, it can undergo hydrolysis to form silanol derivatives or react with metal catalysts to produce organosilicon complexes. These reactions are crucial for the development of new synthetic methodologies that could streamline the production of complex molecules.

The pharmaceutical industry has also shown great interest in exploring the potential of Disiloxane,1,1,3,3-tetramethoxy-1,3-dimethyl as a building block for drug candidates. Its unique structural features suggest that it could be used to create novel therapeutic agents with enhanced efficacy and reduced side effects. Recent studies have demonstrated its utility in the synthesis of silicon-containing heterocycles that exhibit promising biological activities. For example, derivatives of this compound have been investigated for their anti-inflammatory and antioxidant properties.

In addition to its pharmaceutical applications, Disiloxane,1,1,3,3-tetramethoxy-1,3-dimethyl finds utility in agrochemical formulations where it serves as an intermediate in the production of pesticides and herbicides. Its stability under various environmental conditions makes it an attractive candidate for these applications. Furthermore，it is also employed in the manufacturing of specialty chemicals used in electronics and optoelectronics due to its ability to form stable thin films with high dielectric constants.

The synthesis of Disiloxane，18186-97-5 involves multi-step organic transformations that require precise control over reaction conditions. Researchers have developed innovative synthetic routes that optimize yield and purity while minimizing byproduct formation。These advancements have not only improved the accessibility of this compound but also paved the way for further exploration of its derivatives。

The latest research on Disiloxane，18186-97-5 has revealed new insights into its mechanistic behavior during various chemical reactions。For instance，studies using computational chemistry have helped elucidate how the compound interacts with different catalysts，providing a deeper understanding of its reactivity patterns。This knowledge is crucial for designing more efficient synthetic strategies。

The environmental impact of using Disiloxane，18186-97-5 as a chemical intermediate has also been a topic of interest。Researchers are exploring ways to make its production and application more sustainable by developing greener synthetic methods and reducing waste generation。These efforts align with global initiatives aimed at promoting environmentally friendly chemical processes。

In conclusion，Disiloxane，18186-97-5, Disiloxane tetramethoxy dimethyl, represents a fascinating compound with diverse applications across multiple industries。Its unique structural features and reactivity make it a valuable tool for researchers working on advanced materials，pharmaceuticals，and agrochemicals。As scientific understanding continues to evolve，the potential uses for this compound are likely to expand even further，driving innovation in both academic research and industrial applications。